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Compound of Interest

Compound Name: 2,3-Dihydroxypropyl methacrylate

Cat. No.: B7721761

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of the cytotoxicity of 2,3-Dihydroxypropyl
methacrylate (DHPMA)-based polymers against other commonly used polymeric biomaterials.
While DHPMA, also known as glycerol monomethacrylate, is frequently cited for its hydrophilic
nature and good biocompatibility, this guide aims to present available quantitative data to
support objective comparisons for researchers in material selection.[1]

Comparative Cytotoxicity Data

The following table summarizes quantitative data from in vitro cytotoxicity studies on various
methacrylate-based polymers and other relevant biomaterials. It is important to note that direct,
side-by-side comparative studies detailing the cytotoxicity of DHPMA-based polymers with a
broad range of alternatives are limited in the available literature. The data presented here is
compiled from multiple sources to provide a comparative overview. The L929 mouse fibroblast
cell line is a commonly used model for in vitro cytotoxicity testing of biomaterials.[2]
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Experimental Protocols

Detailed methodologies are crucial for the accurate interpretation and replication of cytotoxicity
data. Below are protocols for common in vitro cytotoxicity assays based on ISO 10993-5

standards.

Experimental Workflow for Cytotoxicity Assessment

The general workflow for assessing the cytotoxicity of a polymer involves material preparation,
exposure to cells, and subsequent viability/toxicity measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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